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Compound of Interest

Compound Name: 2-Butoxynaphthalene

Cat. No.: B1668118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Butoxynaphthalene, a significant compound in the fragrance, pharmaceutical, and materials

science industries. This document outlines its melting and boiling points, supported by detailed

experimental protocols for their determination.

Core Physical Properties of 2-Butoxynaphthalene
2-Butoxynaphthalene, also known by synonyms such as Butyl β-naphthyl ether and Fragarol,

is a white to off-white solid at room temperature with a characteristic sweet, fruity, and floral

aroma. Its physical properties are crucial for its application and synthesis.

Quantitative Data Summary
The melting and boiling points of 2-Butoxynaphthalene have been determined and reported

across various sources. A summary of these values is presented below for clear comparison.
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Physical Property Value Conditions

Melting Point 31.5-32 °C[1] Not Specified

35-36 °C[2][3][4] Not Specified

Boiling Point 147-150 °C[1][2][3][4] at 4 Torr

314-316 °C[5] at 760 mmHg

315.3 ± 11.0 °C[2] at 760 mmHg

Experimental Protocols
The following sections detail the standard methodologies for the determination of the melting

and boiling points of an organic compound such as 2-Butoxynaphthalene.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow temperature range.

The following protocol describes the capillary method, a common and accurate technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 2-Butoxynaphthalene is finely powdered using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the closed end,
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aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For pure compounds,

this range is typically narrow (0.5-1 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The following protocol outlines the micro boiling point determination

using a Thiele tube.

Apparatus:

Thiele tube

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A small amount (a few drops) of liquid 2-Butoxynaphthalene is placed

into the small test tube.
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Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire, ensuring the sample is level with the thermometer bulb. This assembly is then clamped

and immersed in the heating oil within the Thiele tube. The oil level should be above the

sample level but below the opening of the test tube.

Heating: The side arm of the Thiele tube is heated gently and slowly.

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the inverted capillary tube. Heating is continued until a continuous and rapid

stream of bubbles is observed. The heat source is then removed. The liquid will begin to

cool, and the stream of bubbles will slow down and eventually stop. The temperature at

which the liquid just begins to enter the capillary tube is the boiling point of the sample.

Workflow and Process Visualization
The following diagrams illustrate the logical workflow for the synthesis and physical property

determination of 2-Butoxynaphthalene.
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Synthesis Workflow for 2-Butoxynaphthalene
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Synthesis Workflow of 2-Butoxynaphthalene
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Experimental Workflow for Physical Property Determination
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Physical Property Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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